4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide

• IUPAC Name: 4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H19N5O/c25-19(22-18-7-3-4-8-21-18)24-11-9-23(10-12-24)17-14-20-13-15-5-1-2-6-16(15)17/h1-8,13-14H,9-12H2,(H,21,22,25)
• InChI Key: IGRGKKURDUXMDG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CN=CC3=CC=CC=C32)C(=O)NC4=CC=CC=N4
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol

Description

4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by the presence of a ring structure containing at least one atom other than carbon. The compound features a unique combination of isoquinoline, pyridine, and piperazine moieties, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide can be achieved through a multi-step process involving the formation of intermediate compounds. One common method involves the reaction of isoquinoline derivatives with pyridine and piperazine under specific conditions. For instance, a catalyst-free synthesis method utilizes easily accessible N-hetaryl ureas and alcohols to produce N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as microwave-assisted synthesis, solvent-free reactions, and the use of recyclable catalysts are often employed to make the process more efficient and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives, while substitution reactions may produce various substituted piperazine derivatives .

Scientific Research Applications

4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe to study biological processes and interactions.

Medicine: The compound is investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• N-pyridin-2-yl carbamates
• N-quinolin-2-yl carbamates
• N-isoquinolin-1-yl carbamates

Uniqueness

4-isoquinolin-4-yl-N-pyridin-2-ylpiperazine-1-carboxamide is unique due to its specific combination of isoquinoline, pyridine, and piperazine moieties. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .